Cas no 1797320-64-9 (3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide)

• Product Name: 3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide
• CAS No: 1797320-64-9
• MF: C₂₀H₁₉FN₄O₃S₂
• MW: 446.518265008926
• CID: 5373028
• Update Time: 2025-07-01

3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-[(2-fluorophenyl)sulfonylamino]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide
• 3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide

• Inchi： 1S/C20H19FN4O3S2/c21-17-6-1-2-7-18(17)30(27,28)24-15-5-3-4-14(12-15)19(26)23-16-8-10-25(13-16)20-22-9-11-29-20/h1-7,9,11-12,16,24H,8,10,13H2,(H,23,26)
• InChI Key： HPPWQMZKXPHOID-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CS2)C1)(=O)C1=CC=CC(NS(C2=CC=CC=C2F)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide

Introduction to 3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide (CAS No. 1797320-64-9)

The compound 3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide, identified by its CAS number 1797320-64-9, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a fluorobenzenesulfonamido moiety combined with a pyrrolidinyl and thiazolyl scaffold suggests a multifaceted interaction with biological targets, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic sulfonamides in medicinal chemistry. The fluorine atom, due to its electronegativity and small size, can modulate the electronic properties of adjacent functional groups, enhancing binding affinity and metabolic stability. In the case of 3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide, the fluorine substituent on the benzene ring likely contributes to its interactions with biological targets by influencing the orientation and reactivity of the sulfonamido group.

The thiazole ring is another key structural feature that warrants detailed discussion. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into the molecular framework of this compound suggests potential therapeutic applications in areas where thiazole-based scaffolds have demonstrated efficacy. Furthermore, the pyrrolidinyl moiety can serve as a privileged structure, contributing to favorable pharmacokinetic properties such as solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as an inhibitor of target enzymes or receptors involved in disease pathways. The specific arrangement of functional groups—fluorobenzenesulfonamido, pyrrolidinyl, and thiazolyl—may enable precise binding interactions with biological targets, leading to modulatory effects on relevant pathways. For instance, sulfonamides are known for their ability to act as competitive inhibitors of enzymes by forming hydrogen bonds with key residues in the active site. The presence of a fluorine atom could further enhance this interaction by improving the compound's binding affinity.

Current research in medicinal chemistry increasingly emphasizes the development of hybrid molecules that combine multiple pharmacophoric elements to achieve synergistic effects. The structure of 3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide exemplifies this trend by integrating several key functional groups into a single molecular entity. This approach not only increases the likelihood of finding compounds with desirable biological activity but also reduces the complexity associated with drug development.

The synthesis and characterization of this compound have been subjects of intense investigation in recent years. Advanced synthetic methodologies have been employed to construct the complex framework efficiently while maintaining high purity standards. Techniques such as multi-step organic synthesis, followed by purification via column chromatography or recrystallization, have been crucial in obtaining sufficient quantities for further studies.

In vitro studies have begun to elucidate the biological profile of 3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide. Initial experiments suggest that it exhibits notable activity against certain enzymatic targets, with potential applications in treating inflammatory diseases or cancer. The precise mechanism of action remains under investigation, but preliminary data indicate that it may interfere with key signaling pathways by modulating enzyme activity or receptor binding.

The integration of computational chemistry and molecular modeling has played a pivotal role in understanding the interactions between this compound and its biological targets. By employing techniques such as docking studies and molecular dynamics simulations, researchers can predict how the molecule binds to proteins or nucleic acids at an atomic level. These insights are invaluable for guiding structural optimization efforts aimed at improving potency and selectivity.

Future directions for research on 3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide include exploring its potential in preclinical models and evaluating its pharmacokinetic properties. Animal studies will provide critical data on absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox), which are essential for assessing its suitability for clinical development. Additionally, formulation studies may be conducted to optimize delivery methods and enhance bioavailability.

The broader significance of this compound lies in its contribution to the growing library of innovative molecules designed using modern medicinal chemistry principles. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like 1797320-64-9 will play an increasingly important role in addressing unmet medical needs. Their development underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, pharmacologists, and computational scientists.

In conclusion,3-(2-fluorobenzenesulfonamido)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzamide (CAS No. 1797320-64-9) represents a promising candidate for further exploration in drug discovery due to its unique structural features and potential biological activities. Ongoing research efforts aim to fully elucidate its therapeutic potential and advance it towards clinical applications where it could make significant contributions to human health.